Cas no 899993-23-8 (ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899993-23-8
• MF: C₂₁H₁₉FN₂O₄
• MW: 382.384968996048
• CID: 5492007
• Update Time: 2025-06-08

ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-fluorophenyl)-4-[(4-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate
• ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C21H19FN2O4/c1-3-27-21(26)20-18(28-13-15-6-4-14(2)5-7-15)12-19(25)24(23-20)17-10-8-16(22)9-11-17/h4-12H,3,13H2,1-2H3
• InChI Key： VBBQKVDPMWYEFN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OCC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 1-(4-Fluorophenyl)-4-(4-Methylphenyl)Methoxy-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate (CAS: 899993-23-8)

The compound ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899993-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits promising pharmacological activities, including anti-inflammatory and anticancer effects. Mechanistic investigations suggest that it may modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, one study reported that the compound inhibits the activity of specific kinases, which are often dysregulated in various cancers. These findings highlight its potential as a lead compound for further drug development.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate. Future research directions may include structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, ethyl 1-(4-fluorophenyl)-4-(4-methylphenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing and future research endeavors. Continued exploration of its mechanisms and applications will likely contribute to the development of novel therapeutic agents.